![molecular formula C16H19FN2O3 B282503 4-acetyl-1-[2-(dimethylamino)ethyl]-5-(3-fluorophenyl)-3-hydroxy-1,5-dihydro-2H-pyrrol-2-one](/img/structure/B282503.png)
4-acetyl-1-[2-(dimethylamino)ethyl]-5-(3-fluorophenyl)-3-hydroxy-1,5-dihydro-2H-pyrrol-2-one
Overview
Description
4-acetyl-1-[2-(dimethylamino)ethyl]-5-(3-fluorophenyl)-3-hydroxy-1,5-dihydro-2H-pyrrol-2-one, also known as FLB-457, is a chemical compound that belongs to the class of atypical antipsychotics. It has been extensively studied for its potential use in the treatment of schizophrenia and other psychotic disorders.
Mechanism of Action
The exact mechanism of action of 4-acetyl-1-[2-(dimethylamino)ethyl]-5-(3-fluorophenyl)-3-hydroxy-1,5-dihydro-2H-pyrrol-2-one is not fully understood. It is believed to work by blocking dopamine D2 and serotonin 5-HT2A receptors in the brain, which reduces the activity of these neurotransmitters. This, in turn, leads to a reduction in the symptoms of schizophrenia and other psychotic disorders.
Biochemical and Physiological Effects:
4-acetyl-1-[2-(dimethylamino)ethyl]-5-(3-fluorophenyl)-3-hydroxy-1,5-dihydro-2H-pyrrol-2-one has been shown to have a number of biochemical and physiological effects. It has been shown to increase the release of dopamine in the prefrontal cortex, which is believed to be important for cognitive function. 4-acetyl-1-[2-(dimethylamino)ethyl]-5-(3-fluorophenyl)-3-hydroxy-1,5-dihydro-2H-pyrrol-2-one has also been shown to increase the expression of brain-derived neurotrophic factor (BDNF), which is important for the growth and survival of neurons.
Advantages and Limitations for Lab Experiments
One advantage of using 4-acetyl-1-[2-(dimethylamino)ethyl]-5-(3-fluorophenyl)-3-hydroxy-1,5-dihydro-2H-pyrrol-2-one in lab experiments is that it has a high affinity for dopamine D2 and serotonin 5-HT2A receptors, which makes it a useful tool for studying the function of these receptors. However, one limitation of using 4-acetyl-1-[2-(dimethylamino)ethyl]-5-(3-fluorophenyl)-3-hydroxy-1,5-dihydro-2H-pyrrol-2-one is that it has a relatively short half-life, which makes it difficult to study its long-term effects.
Future Directions
There are several future directions for research on 4-acetyl-1-[2-(dimethylamino)ethyl]-5-(3-fluorophenyl)-3-hydroxy-1,5-dihydro-2H-pyrrol-2-one. One area of research is to further investigate its potential use in the treatment of other psychiatric disorders, such as bipolar disorder and depression. Another area of research is to study the long-term effects of 4-acetyl-1-[2-(dimethylamino)ethyl]-5-(3-fluorophenyl)-3-hydroxy-1,5-dihydro-2H-pyrrol-2-one on the brain and behavior. Finally, it would be interesting to investigate the potential use of 4-acetyl-1-[2-(dimethylamino)ethyl]-5-(3-fluorophenyl)-3-hydroxy-1,5-dihydro-2H-pyrrol-2-one in combination with other drugs for the treatment of schizophrenia and other psychotic disorders.
Synthesis Methods
The synthesis of 4-acetyl-1-[2-(dimethylamino)ethyl]-5-(3-fluorophenyl)-3-hydroxy-1,5-dihydro-2H-pyrrol-2-one involves a multi-step process that begins with the reaction of 3-fluoroaniline with ethyl acetoacetate to form 3-fluoro-1-(1-oxo-3-phenylpropyl)aniline. This intermediate is then reacted with dimethylamine and acetic anhydride to form the final product, 4-acetyl-1-[2-(dimethylamino)ethyl]-5-(3-fluorophenyl)-3-hydroxy-1,5-dihydro-2H-pyrrol-2-one. The overall yield of the synthesis is around 30%.
Scientific Research Applications
4-acetyl-1-[2-(dimethylamino)ethyl]-5-(3-fluorophenyl)-3-hydroxy-1,5-dihydro-2H-pyrrol-2-one has been extensively studied for its potential use in the treatment of schizophrenia and other psychotic disorders. It has been shown to have a high affinity for dopamine D2 and serotonin 5-HT2A receptors, which are both implicated in the pathophysiology of schizophrenia. 4-acetyl-1-[2-(dimethylamino)ethyl]-5-(3-fluorophenyl)-3-hydroxy-1,5-dihydro-2H-pyrrol-2-one has also been studied for its potential use in the treatment of other psychiatric disorders, such as bipolar disorder and depression.
properties
Molecular Formula |
C16H19FN2O3 |
|---|---|
Molecular Weight |
306.33 g/mol |
IUPAC Name |
3-acetyl-1-[2-(dimethylamino)ethyl]-2-(3-fluorophenyl)-4-hydroxy-2H-pyrrol-5-one |
InChI |
InChI=1S/C16H19FN2O3/c1-10(20)13-14(11-5-4-6-12(17)9-11)19(8-7-18(2)3)16(22)15(13)21/h4-6,9,14,21H,7-8H2,1-3H3 |
InChI Key |
MBVCCQXSDOVWQV-UHFFFAOYSA-N |
SMILES |
CC(=O)C1=C(C(=O)N(C1C2=CC(=CC=C2)F)CCN(C)C)O |
Canonical SMILES |
CC(=O)C1=C(C(=O)N(C1C2=CC(=CC=C2)F)CCN(C)C)O |
Origin of Product |
United States |
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